N-(1-Methylcyclopropyl)methanesulfonamide

• Molecular Formula: C5H11NO2S
• Molecular Weight: 149.21 g/mol
• IUPAC Name: N-(1-methylcyclopropyl)methanesulfonamide
• InChI: InChI=1S/C5H11NO2S/c1-5(3-4-5)6-9(2,7)8/h6H,3-4H2,1-2H3
• InChI Key: QFFXOVSIRYAJGG-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1)NS(=O)(=O)C

Description

N-(1-Methylcyclopropyl)methanesulfonamide is a useful research compound. Its molecular formula is C5H11NO2S and its molecular weight is 149.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 1-methylcyclopropan-1-amine hydrochloride (0.100 g, 0.9 mmol) in pyridine (1 mL) was added methanesulfonyl chloride (0.108 mL, 1.4 mmol). The reaction mixture was stirred at room temperature for 16 hrs. The mixture was diluted with ethyl acetate and washed with 2 N aqueous hydrochloric acid, saturated aqueous sodium bicarbonate, saturated aqueous sodium chloride, dried (anhydrous sodium sulfate), filtered, and concentrated to afford the product as a yellow oil (0.105 g, 76%). 1H NMR (300 MHz, CDCl3) δ 4.68 (br s, 1H), 3.02 (s, 3H), 1.50 (s, 3H), 1.02-0.94 (m, 2H), 0.71-0.64 (m, 2H).